Cas no 2228630-12-2 (3-(3-bromo-5-methylphenyl)methylpyrrolidin-3-ol)

• Product Name: 3-(3-bromo-5-methylphenyl)methylpyrrolidin-3-ol
• CAS No: 2228630-12-2
• MF: C₁₂H₁₆BrNO
• MW: 270.165542602539
• CID: 6157334
• PubChem ID: 165676904
• Update Time: 2025-06-09

3-(3-bromo-5-methylphenyl)methylpyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(3-bromo-5-methylphenyl)methylpyrrolidin-3-ol
• 2228630-12-2
• 3-[(3-bromo-5-methylphenyl)methyl]pyrrolidin-3-ol
• EN300-1915802

• Inchi： 1S/C12H16BrNO/c1-9-4-10(6-11(13)5-9)7-12(15)2-3-14-8-12/h4-6,14-15H,2-3,7-8H2,1H3
• InChI Key： AVRNAIGMTQPSRR-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)C=C(C=1)CC1(CNCC1)O

Computed Properties

• Exact Mass: 269.04153g/mol
• Monoisotopic Mass: 269.04153g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 32.3Ų

Additional information on 3-(3-bromo-5-methylphenyl)methylpyrrolidin-3-ol

Introduction to 3-(3-bromo-5-methylphenyl)methylpyrrolidin-3-ol (CAS No. 2228630-12-2)

3-(3-bromo-5-methylphenyl)methylpyrrolidin-3-ol is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural and functional attributes. This compound, identified by the CAS number 2228630-12-2, has garnered considerable attention due to its potential applications in drug development and molecular research. The molecular structure of this compound incorporates a pyrrolidin-3-ol moiety, which is a key pharmacophore in many bioactive molecules, alongside a brominated aromatic ring system that enhances its reactivity and interaction with biological targets.

The presence of a 3-bromo-5-methylphenyl substituent in the molecule imparts specific electronic and steric properties, making it a versatile building block for synthesizing more complex pharmacological agents. This feature has been leveraged in recent studies to develop novel therapeutic entities targeting various diseases, including neurological disorders and inflammatory conditions. The bromine atom, in particular, serves as a handle for further chemical modifications, enabling the construction of diverse chemical libraries for high-throughput screening.

In the context of contemporary pharmaceutical research, 3-(3-bromo-5-methylphenyl)methylpyrrolidin-3-ol has been investigated for its potential role in modulating enzyme activity and receptor binding. Preliminary studies suggest that this compound exhibits inhibitory effects on certain enzymes implicated in metabolic pathways, making it a promising candidate for further exploration in the treatment of metabolic syndromes. Additionally, its interaction with membrane-bound receptors has been examined, revealing potential applications in the management of cardiovascular diseases.

The synthesis of 3-(3-bromo-5-methylphenyl)methylpyrrolidin-3-ol involves multi-step organic transformations, requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and asymmetric hydrogenations, have been employed to construct the desired molecular framework efficiently. These synthetic strategies not only highlight the compound's complexity but also underscore the importance of innovative chemical techniques in modern drug discovery.

Recent advancements in computational chemistry have further enhanced the understanding of 3-(3-bromo-5-methylphenyl)methylpyrrolidin-3-ol's pharmacological properties. Molecular docking simulations and quantum mechanical calculations have been utilized to predict binding affinities and metabolic stability, providing valuable insights into its potential therapeutic utility. These computational approaches complement experimental data, enabling researchers to design more targeted and effective drug candidates.

The compound's structural features also make it an interesting subject for studying molecular recognition processes. The interplay between the pyrrolidin-3-ol and aromatic rings contributes to its ability to engage with biological targets in specific ways. This has led to investigations into its potential as a scaffold for developing ligands that can selectively interact with proteins and nucleic acids involved in disease pathways. Such interactions are critical for designing drugs that can modulate cellular processes without unintended side effects.

Moreover, the environmental stability and solubility profile of 3-(3-bromo-5-methylphenyl)methylpyrrolidin-3-ol have been assessed to evaluate its suitability for various applications. Studies indicate that this compound exhibits good solubility in common organic solvents, facilitating its use in both laboratory-scale experiments and industrial-scale synthesis. Its stability under different storage conditions also ensures long-term viability, which is essential for pharmaceutical intermediates and active ingredients.

The regulatory landscape surrounding the use of 3-(3-bromo-5-methylphenyl)methylpyrrolidin-3-ol is another critical aspect that merits attention. Compliance with Good Manufacturing Practices (GMP) and other regulatory guidelines ensures that the compound is produced under controlled conditions, maintaining quality and consistency across batches. This adherence to regulatory standards is crucial for advancing from preclinical research to clinical trials and eventual market approval.

In conclusion, 3-(3-bromo-5-methylphenyl)methylpyrrolidin-3-ol represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features, synthetic accessibility, and promising pharmacological properties make it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new applications and refine synthetic methodologies, this compound is poised to play an increasingly important role in addressing complex diseases and improving patient outcomes.